Cas no 1247579-90-3 (2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine)

• Product Name: 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine
• CAS No: 1247579-90-3
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5558564
• Update Time: 2025-05-20

2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine

• Inchi： 1S/C10H10ClN3S/c1-5-6(2)13-10(14-9(5)12)7-3-4-8(11)15-7/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key： DSCIVGXDKZOEJX-UHFFFAOYSA-N
• SMILES： C1(C2SC(Cl)=CC=2)=NC(C)=C(C)C(N)=N1

Additional information on 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine

2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine: A Comprehensive Overview

The compound 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine (CAS No. 1247579-90-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and electronic materials. The structure of this compound is characterized by a pyrimidine ring system with substituents that include a chlorothiophene group and methyl groups, making it a unique candidate for further exploration.

The pyrimidine ring in this compound is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. This structure is highly versatile and can be easily modified to introduce various functional groups. In the case of 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine, the substitution pattern includes a chlorine atom on the thiophene ring and methyl groups on the pyrimidine ring. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability.

Recent studies have highlighted the importance of thiophene-containing compounds in organic electronics due to their excellent electrical properties and stability under various conditions. The presence of a thiophene group in 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine makes it an attractive candidate for applications in organic semiconductors and photovoltaic devices. Researchers have demonstrated that such compounds can exhibit high charge carrier mobility and strong absorption properties, which are essential for efficient energy conversion in solar cells.

In addition to its electronic properties, 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine has shown promise in the field of medicinal chemistry. Pyrimidine derivatives are often used as scaffolds for drug design due to their ability to interact with biological targets such as enzymes and receptors. The methyl groups on the pyrimidine ring can enhance the lipophilicity of the molecule, which is a desirable property for drug candidates as it improves bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of chlorothiophene-containing pyrimidines. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This approach has been successfully applied to the synthesis of 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine, making it more accessible for further studies.

The structural versatility of this compound also makes it an ideal candidate for further functionalization. By introducing additional substituents or modifying existing ones, researchers can tailor its properties for specific applications. For instance, incorporating electron-withdrawing or donating groups can alter its electronic behavior, making it suitable for different types of electronic devices or biological assays.

In conclusion, 2-(5-Chlorothiophen-2-yl)-5,6-dimethylpyrimidin-4-amine (CAS No. 1247579903) is a multifaceted compound with potential applications in organic electronics, medicinal chemistry, and materials science. Its unique structure and substituent effects make it a valuable subject for further research and development.